Cas no 15202-50-3 (Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI))
15202-50-3 structure
Product Name:Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
CAS No:15202-50-3
MF:C12H14N4O4S2
MW:342.393959522247
CID:235404
PubChem ID:241664
Update Time:2025-04-19
Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
- S-[2-[3-[(2-carbamoylsulfanylacetyl)amino]anilino]-2-oxo-ethyl] carbamothioate
- DTXSID50934402
- N,N'-(1,3-Phenylene)bis(2-{[hydroxy(imino)methyl]sulfanyl}ethanimidic acid)
- NSC49433
- 15202-50-3
- NSC-49433
-
- Inchi: 1S/C12H14N4O4S2/c13-11(19)21-5-9(17)15-7-2-1-3-8(4-7)16-10(18)6-22-12(14)20/h1-4H,5-6H2,(H2,13,19)(H2,14,20)(H,15,17)(H,16,18)
- InChI Key: VECYFHZYPXNCRC-UHFFFAOYSA-N
- SMILES: S(C(N)=O)CC(NC1C=CC=C(C=1)NC(CSC(N)=O)=O)=O
Computed Properties
- Exact Mass: 342.04582
- Monoisotopic Mass: 342.04564729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 195Ų
Experimental Properties
- PSA: 144.38
- LogP: 2.73400
Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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